Cas no 1806871-38-4 (2-Chloro-4-(difluoromethyl)-6-hydroxypyridine-3-acetic acid)
2-Chloro-4-(difluoromethyl)-6-hydroxypyridine-3-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloro-4-(difluoromethyl)-6-hydroxypyridine-3-acetic acid
-
- Inchi: 1S/C8H6ClF2NO3/c9-7-3(2-6(14)15)4(8(10)11)1-5(13)12-7/h1,8H,2H2,(H,12,13)(H,14,15)
- InChI Key: AJPDXHVKGXYIDX-UHFFFAOYSA-N
- SMILES: ClC1=C(CC(=O)O)C(C(F)F)=CC(N1)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 376
- XLogP3: 0.2
- Topological Polar Surface Area: 66.4
2-Chloro-4-(difluoromethyl)-6-hydroxypyridine-3-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029053586-250mg |
2-Chloro-4-(difluoromethyl)-6-hydroxypyridine-3-acetic acid |
1806871-38-4 | 97% | 250mg |
$960.00 | 2022-03-31 | |
| Alichem | A029053586-500mg |
2-Chloro-4-(difluoromethyl)-6-hydroxypyridine-3-acetic acid |
1806871-38-4 | 97% | 500mg |
$1,564.80 | 2022-03-31 | |
| Alichem | A029053586-1g |
2-Chloro-4-(difluoromethyl)-6-hydroxypyridine-3-acetic acid |
1806871-38-4 | 97% | 1g |
$2,890.60 | 2022-03-31 |
2-Chloro-4-(difluoromethyl)-6-hydroxypyridine-3-acetic acid Related Literature
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
Additional information on 2-Chloro-4-(difluoromethyl)-6-hydroxypyridine-3-acetic acid
Professional Introduction to 2-Chloro-4-(difluoromethyl)-6-hydroxypyridine-3-acetic Acid (CAS No. 1806871-38-4)
2-Chloro-4-(difluoromethyl)-6-hydroxypyridine-3-acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1806871-38-4, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic compound features a pyridine core substituted with a chloro group at the 2-position, a difluoromethyl group at the 4-position, and a hydroxyl group at the 6-position, further terminated with a carboxylic acid moiety at the 3-position. The unique arrangement of these functional groups imparts distinct chemical properties and reactivity patterns, making it a valuable intermediate in the synthesis of various biologically active molecules.
The structural configuration of 2-Chloro-4-(difluoromethyl)-6-hydroxypyridine-3-acetic acid is highly versatile, enabling its use in multiple synthetic pathways. The presence of the chloro substituent allows for nucleophilic aromatic substitution reactions, while the difluoromethyl group enhances metabolic stability and lipophilicity, which are critical factors in drug design. Additionally, the hydroxyl and carboxylic acid functionalities provide opportunities for further derivatization, such as esterification or amidation, to tailor the compound for specific pharmacological applications.
In recent years, there has been growing interest in this compound due to its potential applications in medicinal chemistry. The pyridine scaffold is a common motif in many drugs, including antiviral, antibacterial, and anticancer agents. The specific substitution pattern of 2-Chloro-4-(difluoromethyl)-6-hydroxypyridine-3-acetic acid has been explored in several research studies aimed at developing novel therapeutic agents. For instance, modifications of this core structure have led to compounds with enhanced binding affinity to target enzymes and receptors.
One notable area of research involves the use of 2-Chloro-4-(difluoromethyl)-6-hydroxypyridine-3-acetic acid as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in diseases such as cancer. By incorporating this compound into drug candidates, researchers have been able to develop molecules that selectively inhibit aberrant kinase activity. The difluoromethyl group, in particular, has been shown to improve pharmacokinetic properties by increasing binding duration and reducing susceptibility to metabolic degradation.
The hydroxyl and carboxylic acid groups on 2-Chloro-4-(difluoromethyl)-6-hydroxypyridine-3-acetic acid also make it a suitable candidate for peptidomimetics and protein-protein interaction inhibitors. These types of inhibitors are gaining prominence in drug development due to their ability to modulate biological processes without directly interacting with nucleic acids. The ability to functionalize these groups allows for the creation of molecules that can mimic natural peptides or disrupt unwanted protein interactions.
Another emerging application of this compound is in the field of agrochemicals. Pyridine derivatives are widely used as intermediates in the synthesis of pesticides and herbicides due to their efficacy and environmental stability. The unique structure of 2-Chloro-4-(difluoromethyl)-6-hydroxypyridine-3-acetic acid provides a platform for developing novel agrochemicals that offer improved selectivity and reduced environmental impact.
The synthetic methodologies for preparing 2-Chloro-4-(difluoromethyl)-6-hydroxypyridine-3-acetic acid have also seen significant advancements. Modern synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and flow chemistry, have enabled more efficient and scalable production processes. These innovations not only reduce costs but also improve the overall sustainability of pharmaceutical manufacturing.
In conclusion, 2-Chloro-4-(difluoromethyl)-6-hydroxypyridine-3-acetic acid (CAS No. 1806871-38-4) is a multifaceted compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features make it an invaluable building block for synthesizing biologically active molecules. As research continues to uncover new therapeutic targets and synthetic strategies, the importance of this compound is likely to grow even further.
1806871-38-4 (2-Chloro-4-(difluoromethyl)-6-hydroxypyridine-3-acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)